Cas no 1344325-94-5 (N-[(6-Methoxypyridin-3-yl)methyl]acetamide)

• Product Name: N-[(6-Methoxypyridin-3-yl)methyl]acetamide
• CAS No: 1344325-94-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5524471
• Update Time: 2025-05-25

N-[(6-Methoxypyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-Methoxypyridin-3-yl)methyl]acetamide
• Acetamide, N-[(6-methoxy-3-pyridinyl)methyl]-

• Inchi： 1S/C9H12N2O2/c1-7(12)10-5-8-3-4-9(13-2)11-6-8/h3-4,6H,5H2,1-2H3,(H,10,12)
• InChI Key： JTAZXEXSJZJZQY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)N=C1)(=O)C

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 386.6±32.0 °C(Predicted)
• pka: 14.99±0.46(Predicted)

Additional information on N-[(6-Methoxypyridin-3-yl)methyl]acetamide

Comprehensive Overview of N-[(6-Methoxypyridin-3-yl)methyl]acetamide (CAS No. 1344325-94-5)

N-[(6-Methoxypyridin-3-yl)methyl]acetamide, identified by its CAS number 1344325-94-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a methoxy group and an acetamide moiety in its structure enhances its potential for diverse applications, including as a building block in the synthesis of bioactive molecules.

In recent years, the demand for N-[(6-Methoxypyridin-3-yl)methyl]acetamide has surged due to its relevance in developing small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as an intermediate in the synthesis of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The compound's unique structural features, such as the 6-methoxypyridine ring, contribute to its ability to modulate biological pathways, making it a valuable asset in medicinal chemistry.

The synthesis of CAS 1344325-94-5 typically involves multi-step organic reactions, including amidation and alkylation processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate identification of the compound. These rigorous quality control measures are essential for meeting the standards required in pharmaceutical R&D and industrial applications.

From an environmental perspective, N-[(6-Methoxypyridin-3-yl)methyl]acetamide is designed to align with green chemistry principles. Its biodegradability and low toxicity profile make it a sustainable choice for researchers focusing on eco-friendly agrochemicals. This aligns with the growing global emphasis on reducing the environmental footprint of chemical production, a topic frequently searched by users interested in sustainable synthesis and green alternatives.

In the context of drug discovery, this compound's potential extends to central nervous system (CNS) therapeutics. The pyridine scaffold is a common motif in drugs targeting neurological disorders, and modifications to its structure, such as the introduction of a methoxy group, can enhance blood-brain barrier permeability. This has led to increased searches for pyridine-based CNS drugs and neuroprotective agents, highlighting the compound's relevance in cutting-edge research.

For those exploring CAS 1344325-94-5 in material science, its applications include the development of functional polymers and coating materials. The compound's ability to act as a cross-linking agent or monomer opens doors to innovative materials with tailored properties. This versatility is particularly appealing to industries focused on high-performance materials and nanotechnology, topics that dominate search queries in advanced material sciences.

Safety and handling of N-[(6-Methoxypyridin-3-yl)methyl]acetamide are critical considerations. While it is not classified as hazardous under standard regulations, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation systems are recommended. This aligns with user searches for chemical safety protocols and best practices in lab environments, ensuring responsible usage across research and industrial settings.

In summary, N-[(6-Methoxypyridin-3-yl)methyl]acetamide (CAS 1344325-94-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural elegance and functional adaptability make it a cornerstone in modern chemical research, addressing both scientific and sustainability challenges. As interest grows in targeted therapies and green chemistry, this compound is poised to remain a focal point in innovative research and development.